Cas no 5614-37-9 (Cyclopentyl Methyl Ether)

• Product Name: Cyclopentyl Methyl Ether
• CAS No: 5614-37-9
• MF: C₆H₁₂O
• MW: 100.158882141113
• MDL: MFCD08276401
• CID: 46047
• PubChem ID: 138539
• Update Time: 2025-05-27

Cyclopentyl Methyl Ether Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl Methyl Ether
• Methoxycyclopentane (stabilized with BHT)
• CPME
• Cyclopentyl
• Methoxycyclopentane
• Cyclopentane,methoxy
• Cyclopentyl Methyl Ether CPME
• CYCLOPENTYL METHYL ETHER,WITH STABILIZER
• cyclopentyl-methyl ether
• Cyclpentyl methyl ether
• methyl cyclopentyl ether
• CMPE
• CPME (stabilized with BHT)
• Cyclopentyl Methyl Ether (stabilized with BHT)
• Ether,cyclopentyl methyl (7CI,8CI)
• Cyclopentane, methoxy-
• Methoxycyclopentane; CPME; Methyl Cyclopentyl Ether;
• Cyclopentyl methyl ether, contains 50 ppm BHT as inhibitor, ReagentPlus(R), >=99.90%
• cylopentylmethylether
• M1698
• CYCLOPENTYL METHYL ETHER (CONTAINS 50 PPM BHT AS INHIBITOR)
• 4067E5GBKB
• Cyclopentyl methyl ether, inhibitor-free, anhydrous, >=99.9%
• DTXSID2074958
• cyclopentylmethylether
• cyclopentylmethyl ether
• SCHEMBL10330916
• CYCLOPENTYL METHYL ETHER [MI]
• MFCD08276401
• EN300-1168525
• Cyclopentane,methoxy-
• FT-0651815
• Cyclopentyl methyl ether, contains 50 ppm BHT as inhibitor, anhydrous, >=99.9%
• SCHEMBL20532
• cylopentyl-methylether
• AT32601
• A830935
• AKOS015912879
• 5614-37-9
• Cyclopentyl methyl ether, Vetec(TM) reagent grade, 99%
• NS00021215
• Cyclopentyl methyl ether contains 50 ppm BHT as inhibitor, =99.90%
• UNII-4067E5GBKB
• Q3333694
• methoxy-cyclopentane
• Cyclopentyl methyl ether 98%, SuperDry, with molecular sieves, stabilized with BHT, Water≤50 ppm (by K.F.)
• Cyclopentyl methyl ether 98%, SuperDry, stabilized with BHT, Water≤50 ppm (by K.F.)
• anhydrous, inverted exclamation markY99.9%,contains 50 ppm BHT as inhibitor
• DA-34934
• DTXCID1042023
• 611-360-9
• FC146205
• 445-090-6
• Cyclopentyl methyl ether - stabilized with BHT
• FC58722

• MDL： MFCD08276401
• Inchi： 1S/C6H12O/c1-7-6-4-2-3-5-6/h6H,2-5H2,1H3
• InChI Key： SKTCDJAMAYNROS-UHFFFAOYSA-N
• SMILES： O(C)C1CCCC1

Computed Properties

• Exact Mass: 100.08900
• Monoisotopic Mass: 100.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.86 g/mL at 25 °C
• Melting Point: -140 °C (lit.)
• Boiling Point: 106 °C/760 mmHg
• Flash Point: Fahrenheit: 30.2 ° f
  Celsius: -1 ° c
  
• Refractive Index: 1.4210
• Water Partition Coefficient: Miscible with water, alcohols, ketones and hydrocarbons.
• PSA: 9.23000
• LogP: 1.57540
• Solubility: Not determined

Cyclopentyl Methyl Ether Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H302,H315,H319
• Warning Statement： P210,P305+P351+P338
• Hazardous Material transportation number：UN 3271
• WGK Germany：3
• Hazard Category Code： 11-22-36/38
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Flammable area
• Packing Group：II
• Risk Phrases：R11; R22; R36/38
• Safety Term：S26
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether